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Compound of Interest

Methyl 2-bromo-5-
Compound Name:
methoxybenzoate

Cat. No.: B109136

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for the
disposal of Methyl 2-bromo-5-methoxybenzoate.

1. Hazard ldentification and Personal Protective Equipment (PPE)

Methyl 2-bromo-5-methoxybenzoate is classified as acutely toxic if swallowed (Acute Tox. 3
Oral) and is associated with the GHS06 pictogram, indicating its potential for severe health
effects.[1] Before handling this compound, it is imperative to wear appropriate Personal
Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Eyeshields or a face shield are necessary to protect against splashes.

Hand Protection: Chemical-resistant gloves are required.

Respiratory Protection: A type ABEK (EN14387) respirator filter or a dust mask type N95
(US) should be used to prevent inhalation.[1]

N

. Chemical Properties and Hazard Data
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A summary of the key quantitative data for Methyl 2-bromo-5-methoxybenzoate is provided
in the table below.

Property Value

CAS Number 35450-36-3

Molecular Formula CoHoBrOs

Molecular Weight 245.07 g/mol

Boiling Point 271 °C

Density 1.520 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F) - closed cupl[1]
GHS Classification Acute Toxicity 3, Oral (H301)
Signal Word Danger[1]

6.1C - Combustible, acute toxic Cat. 3 / toxic
Storage Class
compounds

3. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Methyl 2-bromo-5-
methoxybenzoate. This procedure is designed to minimize risk to personnel and the
environment.

Experimental Protocol: Disposal of Methyl 2-bromo-5-methoxybenzoate
e Segregation and Collection:

o Collect waste Methyl 2-bromo-5-methoxybenzoate and any contaminated materials
(e.g., weighing paper, pipette tips) in a designated, compatible, and clearly labeled
hazardous waste container.

o Ensure the container is kept tightly sealed except when adding waste.[2]

e Labeling:
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o The waste container must be labeled with the words "Hazardous Waste," the full chemical
name "Methyl 2-bromo-5-methoxybenzoate,” and the appropriate hazard pictogram
(GHSO06 - skull and crossbones).

e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

o The storage location should be a designated hazardous waste accumulation area.
e Disposal:

o Dispose of the contents and the container through a licensed and approved hazardous
waste disposal company.[3][4] Do not empty into drains or release into the environment.[3]

o Follow all local, state, and federal regulations for hazardous waste disposal.
4. Emergency Procedures
In case of accidental exposure or spillage, follow these procedures:
 Ingestion: If swallowed, immediately call a poison center or doctor.[3] Rinse mouth.
o Skin Contact: Wash the affected area with plenty of soap and water.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[3]

o Spills: For small spills, carefully sweep up the material and place it into the designated
hazardous waste container. Avoid generating dust. Ensure adequate ventilation.

Disposal Workflow for Methyl 2-bromo-5-methoxybenzoate
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Caption: Workflow for the safe disposal of Methyl 2-bromo-5-methoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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